Cas no 52912-66-0 (Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1))

• Product name: Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1)
• CAS No: 52912-66-0
• MF: C₁₂H₁₂^.C₆H₃N₃O₆
• MW: 369.3282
• CID: 358488
• PubChem ID: 71365452

Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1)
• 2,6-dimethylnaphthalene,1,3,5-trinitrobenzene
• DTXSID70788868
• 2,6-Dimethylnaphthalene--1,3,5-trinitrobenzene (1/1)
• 52912-66-0

• Inchi： InChI=1S/C12H12.C6H3N3O6/c1-9-3-5-12-8-10(2)4-6-11(12)7-9;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h3-8H,1-2H3;1-3H
• InChI Key： FODYLUOILIMDFC-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)[O-].CC1C=CC2C=C(C=CC=2C=1)C

Computed Properties

• Exact Mass: 369.09615
• Monoisotopic Mass: 369.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42